Cas no 1903337-55-2 (N-(2-hydroxy-2-pyridin-2-ylethyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide)

• Product Name: N-(2-hydroxy-2-pyridin-2-ylethyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide
• CAS No: 1903337-55-2
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 6578493
• PubChem ID: 92084758
• Update Time: 2025-05-21

N-(2-hydroxy-2-pyridin-2-ylethyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-pyridin-2-ylethyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide
• F6475-3454
• N-(2-hydroxy-2-(pyridin-2-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide
• AKOS025347463
• 1903337-55-2
• N-[2-hydroxy-2-(pyridin-2-yl)ethyl]-6-(oxan-4-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C18H21N3O4/c22-16(15-3-1-2-8-19-15)12-21-18(23)13-4-5-17(20-11-13)25-14-6-9-24-10-7-14/h1-5,8,11,14,16,22H,6-7,9-10,12H2,(H,21,23)
• InChI Key： WAIGIJCNQUJLRO-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOCC2)=CC=C1C(NCC(O)C1=NC=CC=C1)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2-hydroxy-2-pyridin-2-ylethyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide

N-(2-hydroxy-2-pyridin-2-ylethyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1903337-55-2, known as N-(2-hydroxy-2-pyridin-2-ylethyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates multiple functional groups, including hydroxyl, pyridine, and oxane moieties. These functional groups contribute to its unique chemical properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of N-(2-hydroxy-2-pyridin-2-ylethyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide in drug discovery and development. Its structural complexity allows for a wide range of interactions with biological systems, making it a promising candidate for therapeutic applications. Researchers have explored its potential as an inhibitor of certain enzymes and receptors, which could lead to innovative treatments for diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological significance, this compound has also been investigated for its role in materials science. The presence of the oxane group within its structure imparts unique mechanical and thermal properties, making it a valuable component in the development of advanced polymers and composites. Recent advancements in polymer chemistry have demonstrated how such compounds can enhance the durability and flexibility of materials used in industries ranging from electronics to aerospace.

The synthesis of N-(2-hydroxy-2-pyridin-2-ylethyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide involves a series of intricate chemical reactions that require precise control over reaction conditions. These include multi-step synthesis pathways that incorporate both organic and inorganic reagents. The optimization of these synthesis methods has been a focal point of recent research efforts, with scientists aiming to improve yield rates and reduce production costs while maintaining the compound's high purity.

Furthermore, the compound's stability under various environmental conditions has been extensively studied. Understanding its degradation pathways is crucial for determining its suitability in long-term applications, such as in pharmaceutical formulations or industrial materials. Recent findings suggest that the compound exhibits remarkable stability under physiological conditions, which is a critical factor for its potential use in drug delivery systems.

In terms of spectroscopic analysis, N-(2-hydroxy-2-pyridin-2-ylethyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided detailed insights into its molecular structure and bonding characteristics, further enhancing our understanding of its chemical behavior.

The integration of computational chemistry tools has also played a pivotal role in advancing our knowledge of this compound. Molecular modeling studies have revealed the compound's electronic properties and potential interactions with other molecules at the atomic level. Such insights are invaluable for predicting its behavior in different chemical environments and designing experiments to test these predictions.

In conclusion, N-(2-hydroxy-2-pyridin-2-ylethyl)-6-(oxan